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Compound of Interest

Compound Name: tert-Butyl 4-nitrobenzylcarbamate

Cat. No.: B153424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and synthesis
of tert-Butyl 4-nitrobenzylcarbamate (CAS No. 94838-58-1). This compound is primarily
utilized as a key intermediate in the synthesis of more complex molecules, particularly in the
development of kinase inhibitors for pharmaceutical research. Due to its chemical nature,
adherence to strict safety protocols is essential.

Chemical and Physical Properties

tert-Butyl 4-nitrobenzylcarbamate is a white to off-white or yellow crystalline powder.[1] Key
physical and chemical data are summarized in the table below.
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Property Value Source

CAS Number 94838-58-1 Sigma-Aldrich
Molecular Formula C12H16N204 Sigma-Aldrich
Molecular Weight 252.27 g/mol Sigma-Aldrich

White to off-white to yellow
Appearance [1]
powder or crystals

Purity >95% [1]

2-8°C, sealed in a dry
Storage Temperature ) [1]
environment

NXHDMOGWVRMCTL- _ _
INChl Key Sigma-Aldrich
UHFFFAOYSA-N

Safety and Hazard Information

tert-Butyl 4-nitrobenzylcarbamate is classified as a hazardous substance. The available
safety information from suppliers indicates that it can cause harm if swallowed, and may cause
skin, eye, and respiratory irritation.

GHS Hazard Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statements
Acute Toxicity, Oral ] H302: Harmful if
Warning
(Category 4) swallowed.
Skin

) o H315: Causes skin
Corrosion/Irritation o
irritation.
(Category 2)

Serious Eye )
o H319: Causes serious
Damage/Eye Irritation

eye irritation.
(Category 2A)

Specific Target Organ

Toxicity (Single
H335: May cause
Exposure) (Category _ o
_ respiratory irritation.
3), Respiratory

System

Source: Sigma-Aldrich[1]

Precautionary Statements

The following precautionary measures should be taken when handling tert-Butyl 4-
nitrobenzylcarbamate[1]:

Code Precautionary Statement

Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Handling and Personal Protective Equipment (PPE)

Due to the hazardous nature of this compound, the following handling procedures and PPE are
mandatory:
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e Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
e Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.

e Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

First Aid Measures

« |If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Note: No detailed toxicological or ecotoxicological studies for tert-Butyl 4-
nitrobenzylcarbamate were identified in the public domain. The provided safety information is
based on supplier safety data.

Experimental Protocols
Synthesis of tert-Butyl 4-nitrobenzylcarbamate

A common synthetic route to tert-Butyl 4-nitrobenzylcarbamate involves the protection of (4-
nitrophenyl)methanamine hydrochloride with di-tert-butyl dicarbonate (Boc anhydride).

Materials:
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(4-nitrophenyl)methanamine hydrochloride

Tetrahydrofuran (THF)

Water

Di-tert-butyl dicarbonate (Boc anhydride)

Diisopropylethylamine (DIEA)

Procedure:

A solution of (4-nitrophenyl)methanamine hydrochloride (10 g, 53.0 mmol) in THF (150 mL)
and water (13 mL) is prepared in a suitable reaction vessel.

The solution is cooled to 0°C with an ice bath.

Boc anhydride (11.6 g, 53.0 mmol) and DIEA (27.7 mL, 159 mmol) are added to the cooled,
stirred solution.

The reaction mixture is stirred for a specified period at 0°C and then allowed to warm to
room temperature.

The reaction progress is monitored by a suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, the reaction mixture is worked up. This typically involves removing the
organic solvent under reduced pressure and partitioning the residue between an organic
solvent (e.g., ethyl acetate) and water.

The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and
concentrated to yield the crude product.

The crude product is then purified, for example, by column chromatography, to afford pure
tert-Butyl 4-nitrobenzylcarbamate.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available scientific literature that describes a direct biological
activity or interaction with signaling pathways for tert-Butyl 4-nitrobenzylcarbamate itself. Its
primary role in the scientific literature is as a synthetic intermediate.

For instance, it is a precursor in the synthesis of various sulfonyl amide derivatives that act as
inhibitors of non-receptor tyrosine kinases, such as Focal Adhesion Kinase (FAK). The FAK
signaling pathway is crucial in cell-matrix signal transduction, and its aberrant activation is
linked to the metastatic potential of tumors. The inhibitors synthesized from tert-Butyl 4-
nitrobenzylcarbamate, not the compound itself, are the biologically active agents that
modulate these pathways.

Visualizations
Synthesis Workflow for tert-Butyl 4-
hitrobenzylcarbamate
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Caption: Synthetic workflow for tert-Butyl 4-nitrobenzylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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